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Compound of Interest

Compound Name: PTHrP (1-36)

Cat. No.: B10822653

Application Notes and Protocols for PTHrP (1-
36) Peptide

These application notes provide detailed guidelines for the handling, long-term storage, and
use of Parathyroid Hormone-Related Protein (1-36) [PTHrP (1-36)] peptide for research and
drug development purposes.

Peptide Characteristics

Name: Parathyroid Hormone-Related Protein (1-36) Sequence: H-Ala-Val-Ser-Glu-His-GIn-
Leu-Leu-His-Asp-Lys-Gly-Lys-Ser-lle-GIn-Asp-Leu-Arg-Arg-Arg-Phe-Phe-Leu-His-His-Leu-lle-
Ala-Glu-lle-His-Thr-Ala-Glu-lle-OH.[1] Molecular Formula: C191H305N590s2[1] Molecular Weight:
4259.85 g/mol [1]

Handling and Storage

Proper handling and storage of PTHrP (1-36) are critical to maintain its biological activity and
ensure experimental reproducibility. The peptide is typically supplied in a lyophilized powder
form.

General Handling Precautions

o Personal Protective Equipment: Always wear gloves, a lab coat, and safety glasses when
handling the peptide.
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» Hygroscopic Nature: Lyophilized peptides are often hygroscopic. To prevent moisture
absorption, allow the vial to equilibrate to room temperature in a desiccator before opening.

» Weighing: If weighing is required, do so quickly in a clean, dry environment.

» Ventilation: Handle the peptide in a well-ventilated area.

Long-Term Storage Conditions

Quantitative data for the storage of PTHrP (1-36) is summarized in the table below.

Storage . .
Form Duration Recommendations
Temperature
. Recommended for
Lyophilized Powder -80°C Years
long-term storage.
Suitable for long-term
-20°C Months to Years
storage.[2]
Short-term (days to ] )
4°C For immediate use.
weeks)
Stable for short
periods, but colder
Room Temperature Weeks
temperatures are
recommended.
Aliquot to avoid
freeze-thaw cycles.
) ) Addition of a carrier
Reconstituted Solution  -80°C Up to 6 months _
protein (e.g., 0.1%
BSA or HSA) is
recommended.[2]
Aliquot to avoid
-20°C Up to 1 month
freeze-thaw cycles.[2]
4°C 2-7 days For short-term use.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b10822653?utm_src=pdf-body
https://patents.google.com/patent/US8148333B2/en
https://patents.google.com/patent/US8148333B2/en
https://patents.google.com/patent/US8148333B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reconstitution of Lyophilized Peptide

The choice of solvent for reconstitution depends on the experimental application.

Recommended Solvents

Solvent Concentration Notes

. Recommended for initial
Sterile, nuclease-free water o
reconstitution.

Used in some in vivo studies.

[3]

Bacteriostatic saline

) ) Can improve solubility for stock
10 mM Acetic Acid 10 mM )
solutions.[4]

) Used for some applications,
Phosphate-Buffered Saline

pH 7.4 but solubility may be limited at
(PBS)

higher concentrations.[4]

Reconstitution Protocol

» Allow the lyophilized peptide vial to warm to room temperature in a desiccator.
 Briefly centrifuge the vial to ensure the powder is at the bottom.
» Add the desired volume of the appropriate sterile, cold solvent to the vial.

o Gently vortex or pipette up and down to dissolve the peptide completely. Avoid vigorous
shaking.

o For long-term storage of the reconstituted peptide, it is highly recommended to aliquot the
solution into smaller volumes to minimize freeze-thaw cycles.

Note on Solubility: PTHrP (1-36) may exhibit limited solubility in neutral pH buffers at
concentrations above 1x10~* M.[4] If solubility issues arise, consider using a dilute acidic
solution for the initial stock and then diluting with the experimental buffer.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4651712/
https://www.researchgate.net/publication/360052233_Parathyroid_Hormone-Related_Peptide_and_Its_Analog_Abaloparatide_Attenuate_Lethal_Myocardial_Ischemia-Reperfusion_Injury
https://www.researchgate.net/publication/360052233_Parathyroid_Hormone-Related_Peptide_and_Its_Analog_Abaloparatide_Attenuate_Lethal_Myocardial_Ischemia-Reperfusion_Injury
https://www.benchchem.com/product/b10822653?utm_src=pdf-body
https://www.researchgate.net/publication/360052233_Parathyroid_Hormone-Related_Peptide_and_Its_Analog_Abaloparatide_Attenuate_Lethal_Myocardial_Ischemia-Reperfusion_Injury
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

In Vitro cAMP Accumulation Assay

This protocol is designed to measure the ability of PTHrP (1-36) to stimulate intracellular cyclic
AMP (cAMP) production in a cell-based assay.

Day 1 Day 2

Seed HEK293 cells expressing PTHIR . y [0
in 24-well plates Wash cells with serum-free media | with IBMX inhibitor)

Stimulate with PTHrP (1-36)
(e.g., 100 nM for 10-30 min)

}—r‘ Lyse cells ‘—»‘ Measure cAMP levels (e.g., ELISA)

Click to download full resolution via product page

Workflow for a typical in vitro cAMP accumulation assay.

e Cell Culture: Seed HEK293 cells stably expressing the human PTH/PTHrP type 1 receptor
(PTH1R) in 24-well plates at a density that will result in a confluent monolayer on the day of
the experiment. Culture the cells in appropriate growth medium overnight.

o Cell Washing: On the day of the assay, aspirate the growth medium and wash the cells once
with serum-free medium.

e Pre-incubation: Add serum-free medium containing a phosphodiesterase inhibitor, such as 3-
isobutyl-1-methylxanthine (IBMX), to each well and incubate for a short period (e.g., 10
minutes) at 37°C.

o Peptide Stimulation: Add varying concentrations of PTHrP (1-36) to the wells and incubate
for the desired time (e.g., 10-30 minutes) at 37°C. A typical concentration for maximal
stimulation is 100 nM.

o Cell Lysis: After incubation, aspirate the medium and lyse the cells according to the
instructions of the cCAMP assay kit being used.

o CAMP Measurement: Determine the intracellular cCAMP concentration using a commercially
available cAMP assay kit (e.g., ELISA-based).
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o Data Analysis: Plot the cAMP concentration as a function of PTHrP (1-36) concentration to
determine the ECso.

In Vivo Administration Protocol (Rodent Model)

This protocol provides a general guideline for the subcutaneous administration of PTHrP (1-36)
in a mouse model.

Reconstitute lyophilized PTHrP (1-36) Determine the appropriate dose . : . . Monitor physiological responses Collect tissues for analysis
[ in sterile saline (e.g., 160 pg/kg body weight) Administer via subcutaneous injection (e.g., blood glucose, plasma insulin), (e.g., pancreas for beta cell mass)

Click to download full resolution via product page

General workflow for in vivo administration of PTHrP (1-36).

» Peptide Preparation: Reconstitute lyophilized PTHrP (1-36) in sterile saline to the desired
stock concentration.

» Dosing: Determine the appropriate dose based on the experimental design. For example, a
dose of 160 ug/kg body weight has been used in mice to study beta cell regeneration.[5]

e Administration: Administer the PTHrP (1-36) solution to the mice via subcutaneous injection.

e Monitoring: Monitor the animals for any physiological changes according to the study
protocol. This may include measurements of blood glucose, plasma insulin, or other relevant
biomarkers.

o Tissue Collection: At the end of the study period, euthanize the animals and collect tissues
for further analysis, such as immunohistochemistry or gene expression studies.

Signaling Pathways

PTHrP (1-36) exerts its biological effects primarily through the PTH/PTHrP type 1 receptor
(PTH1R), a G protein-coupled receptor. Activation of PTH1R initiates several downstream
signaling cascades.

PTHrP (1-36) Signaling Network
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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